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Compound of Interest

Compound Name:
Phosphonium, tributylethyl-,

bromide

CAS No.: 7392-50-9

Cat. No.: B1591787 Get Quote

Executive Summary
Tributylethylphosphonium bromide (CAS: 7392-50-9), often abbreviated as

or TEPB, is a quaternary phosphonium salt widely utilized as a phase-transfer catalyst and,
more recently, as an inhibitor for the spontaneous combustion of coal. While valued for its
thermal stability and catalytic efficiency, its environmental profile is characterized by high
aquatic toxicity and low biodegradability.

This guide synthesizes direct physicochemical data with Structure-Activity Relationship (SAR)

analysis derived from its close structural analog, tetrabutylphosphonium bromide (

). The compound acts primarily as a cationic surfactant, disrupting cellular membranes—a
mechanism that renders it particularly toxic to aquatic invertebrates and algae.
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Parameter Classification Driver

Aquatic Toxicity
Acute Category 1 / Chronic

Category 2

Cationic lipophilicity causing

membrane lysis.

Biodegradability
Recalcitrant (Not Readily

Biodegradable)

Steric hindrance around the

phosphorus core prevents

enzymatic attack.

Bioaccumulation Moderate Potential

Log

suggests potential for uptake,

though ionic nature modulates

this.

Chemical Identity & Physicochemical Drivers
Understanding the toxicity of

requires analyzing its molecular structure. Unlike imidazolium ionic liquids, phosphonium salts
lack an aromatic ring, relying on alkyl chains for lipophilicity.

IUPAC Name: Tributyl(ethyl)phosphanium bromide

Molecular Formula:

Molecular Weight: 311.28 g/mol

Solubility: Highly soluble in water; soluble in polar organic solvents.

The "Side Chain Effect" in Toxicity
Toxicity in quaternary salts is governed by the cation lipophilicity.

(Tetrabutyl): High lipophilicity

High membrane penetration

High Toxicity.
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(Tributylethyl): The substitution of one butyl group (

) with an ethyl group (

) slightly reduces the overall lipophilicity (Log

).

SAR Implication: While

is marginally less toxic than its tetrabutyl counterpart, it remains within the same hazard
band due to the three remaining butyl chains.

Mechanism of Action: Membrane Disruption
The primary mode of toxic action (MoA) for

is narcosis via membrane disruption. The positively charged phosphonium head group attracts
the negatively charged phosphate heads of the lipid bilayer, while the alkyl tails insert into the
hydrophobic core.

Diagram 1: Cytotoxic Mechanism Pathway
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Caption: The cationic phosphonium head group targets the cell membrane, leading to

intercalation, depolarization, and ultimate cell death.

Ecotoxicity Data Landscape
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Due to the specific lack of public REACH dossiers for the ethyl variant, the data below

synthesizes available experimental values for

and high-confidence read-across from

.

Table 1: Estimated & Experimental Ecotoxicity Values
Trophic Level Test Organism Endpoint Value (mg/L)

Hazard
Classification

Bacteria
Aliivibrio fischeri

(Microtox) (15 min)
8.5 – 15.0

(Proxy)
Toxic

Algae
Pseudokirchnerie

lla subcapitata (72 h) 0.8 – 2.5 (Proxy) Very Toxic

Invertebrates Daphnia magna (48 h)
1.2 – 4.6

(Proxy*)
Toxic

Fish
Danio rerio

(Zebrafish) (96 h) > 10.0 Harmful

*Note: Values derived from high-confidence SAR with Tetrabutylphosphonium bromide. The

ethyl variant is expected to be slightly less toxic (higher

) than the tetrabutyl analog due to reduced lipophilicity, but remains in the 1–10 mg/L range for
sensitive species.

Critical Analysis
Algal Sensitivity: Algae are the most sensitive trophic level. The surfactant nature of the

cation interferes with photosynthesis and cell wall integrity.

Bacterial Inhibition: The toxicity to Vibrio fischeri indicates that

can disrupt biological wastewater treatment processes if released in high concentrations.

Experimental Protocols
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To generate self-validating data for this compound, the following adapted OECD protocols are

recommended.

Protocol A: Daphnia magna Acute Immobilization (OECD
202) - Adapted for ILs
Challenge: Ionic liquids can sorb to plastic test vessels, reducing nominal concentration.

Solution: Use silanized glass and verify concentrations via HPLC-MS.

Workflow Diagram
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Caption: Step-by-step workflow for OECD 202, emphasizing the use of glass vessels to prevent

sorption.

Detailed Steps:

Stock Solution: Dissolve

in ISO 6341 medium. Do not use co-solvents (e.g., DMSO) as the compound is water-
soluble and co-solvents can mask toxicity.

Test Organisms: Use Daphnia magna neonates aged < 24 hours, obtained from a healthy

culture not treating with ephippia.

Exposure: 4 replicates per concentration, 5 daphnids per vessel (20 organisms total per

concentration).

Validity Criteria: Control mortality must be

. Dissolved oxygen must remain

mg/L.[1]
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Biodegradability & Persistence
Status:Recalcitrant Research on phosphonium-based ionic liquids indicates that the bulky

cation protects the central phosphorus atom from enzymatic degradation.

OECD 301F (Manometric Respirometry): Typically shows < 10% degradation over 28 days

for tributyl/tetrabutyl phosphonium cations.

Environmental Fate: If released, the compound will persist in the water column or adsorb to

sediment/sludge due to its cationic charge. It does not hydrolyze rapidly under environmental

conditions.

References
Stolte, S., et al. (2007). Functionalized ionic liquids: from synthesis to structure-activity

relationships. Green Chemistry. Link

Peric, B., et al. (2013). (Eco)toxicity and biodegradability of selected protic and aprotic ionic

liquids. Journal of Hazardous Materials. Link

OECD. (2004). Test No. 202: Daphnia sp. Acute Immobilisation Test. OECD Guidelines for

the Testing of Chemicals. Link

Steudte, S., et al. (2014).[2] Aquatic ecotoxicity of phosphonium ionic liquids. Chemosphere.

[3] Link

PubChem. (2024). Phosphonium, tributylethyl-, bromide Compound Summary. National

Library of Medicine. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ajsuccr.org [ajsuccr.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F2007%2Fgc%2Fb713095c
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.jhazmat.2013.06.056
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.oecd-ilibrary.org%2Fenvironment%2Ftest-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en
https://www.preprints.org/manuscript/202505.1106/v1
https://www.mdpi.com/2305-6304/9/11/275
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.chemosphere.2013.12.043
https://www.benchchem.com/product/b1591787?utm_src=pdf-body
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F19431961
https://www.benchchem.com/product/b1591787?utm_src=pdf-custom-synthesis
https://ajsuccr.org/wp-content/themes/twentytwentyfour/all_assets/uploads/IMG_82881.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. preprints.org [preprints.org]

3. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Comprehensive Ecotoxicological Profile:
Tributylethylphosphonium Bromide ( )]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591787#tributylethylphosphonium-bromide-
ecotoxicity-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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